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Compound of Interest

Compound Name: 4,6-Dichloro-5-methoxypyrimidine

Cat. No.: B156074 Get Quote

Essential Safety and Handling Guide for 4,6-
Dichloro-5-methoxypyrimidine
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for handling 4,6-Dichloro-5-methoxypyrimidine, including operational

and disposal plans.

Chemical Identifier:

Chemical Name 4,6-Dichloro-5-methoxypyrimidine

CAS Number 5018-38-2

Molecular Formula C₅H₄Cl₂N₂O

Molecular Weight 179.00 g/mol

Appearance White to Orange to Green powder to crystal

Melting Point 54-58 °C

Hazard Identification and Personal Protective
Equipment (PPE)

Safety Operating Guide
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4,6-Dichloro-5-methoxypyrimidine is classified as a hazardous substance. It is harmful if

swallowed and causes serious eye damage.[1][2][3] Strict adherence to safety protocols and

the use of appropriate personal protective equipment are mandatory to minimize exposure

risks.

Summary of Required Personal Protective Equipment:

PPE Category Item
Specifications & Best
Practices

Eye and Face Protection
Safety glasses with side-

shields or face shield

Must be tested and approved

under government standards

such as NIOSH (US) or EN

166 (EU).[1]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber)

Gloves must be inspected prior

to use. Use proper glove

removal technique to avoid

skin contact. Dispose of

contaminated gloves after use

in accordance with applicable

laws and good laboratory

practices.[1]

Body Protection Protective clothing, lab coat To prevent skin exposure.

Respiratory Protection
Dust mask type N95 (US) or

equivalent

Use in a well-ventilated area. If

dust formation is likely, use

appropriate exhaust

ventilation.[1][3]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational workflow is critical to ensure safety during the handling of 4,6-
Dichloro-5-methoxypyrimidine.

Experimental Workflow Diagram:
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Workflow for Safe Handling of 4,6-Dichloro-5-methoxypyrimidine

Preparation

Handling & Reaction

Cleanup & Disposal

Emergency Procedures

1. Don PPE

2. Prepare Workspace in Fume Hood

3. Weigh Compound

4. Add to Reaction Vessel

5. Monitor Reaction

6. Quench Reaction (if applicable)

7. Decontaminate Glassware

8. Dispose of Chemical Waste

9. Doff PPE

Spill Response Exposure Response

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4,6-Dichloro-5-methoxypyrimidine.
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Detailed Experimental Protocol:

Preparation:

Before handling, ensure all required PPE is available and in good condition.

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid the

formation of dust and aerosols.[1]

Ensure that an eyewash station and safety shower are easily accessible.[4]

Handling:

Avoid contact with skin and eyes.[1]

Wash hands thoroughly after handling the compound.[1][2]

Do not eat, drink, or smoke in the handling area.[2]

Keep the container tightly closed in a dry and well-ventilated place.[1] It is recommended

to handle and store the compound under an inert gas.[1]

Storage:

Store in a cool place.[1]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]

Incompatible materials include oxidizing agents.[2]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is crucial.
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Emergency Situation Procedure

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes and

consult a physician.[1][2]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician if irritation persists.[1][2]

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

Ingestion

Rinse mouth with water. Never give anything by

mouth to an unconscious person. Call a

POISON CENTER or doctor/physician if you

feel unwell.[1][2]

Spill

Use personal protective equipment. Avoid dust

formation. Sweep up and shovel. Keep in

suitable, closed containers for disposal. Do not

let the product enter drains.[1]

Disposal Plan
Proper disposal of 4,6-Dichloro-5-methoxypyrimidine and its containers is essential to

prevent environmental contamination and ensure compliance with regulations.

Chemical Waste:

Dispose of surplus and non-recyclable solutions to a licensed disposal company.[1]

The material can be dissolved or mixed with a combustible solvent and burned in a

chemical incinerator equipped with an afterburner and scrubber.[1]

Waste material must be disposed of in accordance with the Directive on waste

2008/98/EC as well as other national and local regulations.[1]

Contaminated Packaging:
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Leave chemicals in their original containers. Do not mix with other waste.[1]

Handle uncleaned containers like the product itself.[1]

Dispose of contents/container to an approved waste disposal plant.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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